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Compound of Interest

Compound Name: 2,4-Dimethoxyaniline

Cat. No.: B045885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2,4-
Dimethoxyaniline, a key intermediate in the synthesis of various dyes, pigments, and
pharmaceuticals.[1] The document outlines its fundamental physicochemical properties and
details the experimental protocols for their determination, ensuring accuracy and reproducibility
in a laboratory setting.

Physicochemical Data of 2,4-Dimethoxyaniline

2,4-Dimethoxyaniline is an organic compound characterized by an aniline core substituted
with two methoxy groups at the 2 and 4 positions.[1] This substitution pattern significantly
influences its chemical reactivity and physical properties.[1] At room temperature, it typically
presents as a solid.[1]

Table 1: Quantitative Physicochemical Data for 2,4-Dimethoxyaniline

Property Value Source(s)
Melting Point 33-36 °C [21[31[4]
34-37°C [2][5]

Boiling Point 75-80 °C [2][3][6]
Density 1.075 g/mL at 25 °C [21[31[4]
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Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following sections provide detailed methodologies for
these essential experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The presence
of impurities typically causes a depression and broadening of the melting range.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[7]

o Capillary tubes (one end sealed)[8][9]

o Sample of 2,4-Dimethoxyaniline (finely powdered and dry)[9]
o Mortar and pestle (for mixed melting point determination)[7][8]
Procedure (Capillary Method):

o Sample Preparation: A small amount of finely powdered, dry 2,4-Dimethoxyaniline is
introduced into the open end of a capillary tube.[8][9] The tube is then tapped gently to pack
the sample into the sealed end, aiming for a sample height of 2-3 mm.[9] The solid must be
well-packed to avoid shrinking during heating.[9]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[9]

o Approximate Melting Point Determination: A rapid heating rate (e.g., 10-20 °C per minute) is
initially used to determine an approximate melting range.[8]

o Accurate Melting Point Determination: A fresh sample is prepared and the apparatus is
heated to a temperature approximately 15-20 °C below the approximate melting point.[8][9]
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The heating rate is then reduced to about 1-2 °C per minute to allow for thermal equilibrium.

[8]

o Observation and Recording: The temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire sample becomes liquid (completion of
melting) are recorded as the melting point range.

Mixed Melting Point Technique for Identification:

To confirm the identity of an unknown sample suspected to be 2,4-Dimethoxyaniline, a mixed
melting point determination can be performed.[8] An equal mixture of the unknown and a pure
sample of 2,4-Dimethoxyaniline is prepared.[7][8] If the unknown is identical to the known
sample, the melting point of the mixture will be sharp and undepressed.[7][8] If they are
different, the mixture will exhibit a significantly lower and broader melting range.[7][8]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[10][11] It is a characteristic physical property that is sensitive to changes in
atmospheric pressure.[10]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)[11][12]

Small test tube or fusion tube[10][11]

Capillary tube (sealed at one end)[10][11]

Thermometer[10][11]

Heat source (e.g., Bunsen burner or hot plate)[10][13]

Procedure (Thiele Tube Method):

e Sample Preparation: A small amount (a few milliliters) of liquid 2,4-Dimethoxyaniline is
placed into a small test tube.[10][11] A capillary tube, sealed at one end, is placed into the
test tube with the open end submerged in the liquid.[11][12]
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o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is aligned
with the thermometer bulb.[11][12] This assembly is then clamped and immersed in a Thiele
tube containing mineral oil, making sure the oil level is appropriate for circulation.[12]

o Heating: The side arm of the Thiele tube is gently and continuously heated.[11][12] As the
temperature rises, air trapped in the capillary tube will expand and slowly bubble out.[11]

o Observation and Recording: Heating is continued until a continuous and rapid stream of
bubbles emerges from the capillary tube.[11][12] The heat source is then removed, and the
apparatus is allowed to cool slowly.[12] The temperature at which the bubbling stops and the
liquid just begins to enter the capillary tube is recorded as the boiling point.[11]

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical substance like 2,4-Dimethoxyaniline.
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Workflow for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b045885?utm_src=pdf-body-img
https://www.benchchem.com/product/b045885?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. CAS 2735-04-8: 2,4-Dimethoxyaniline | CymitQuimica [cymitquimica.com]
. chembk.com [chembk.com]

. chemwhat.com [chemwhat.com]

. 2,4-Dimethoxyaniline | 2735-04-8 [chemicalbook.com]

. chemsynthesis.com [chemsynthesis.com]

. 2,4-Dimethoxyaniline CAS#: 2735-04-8 [m.chemicalbook.com]

. Determination of Melting Point [wiredchemist.com]

. jan.ucc.nau.edu [jan.ucc.nau.edu]

°
(] [e0] ~ (o)) )] EaN w N -

. chem.libretexts.org [chem.libretexts.org]

e 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
e 12. chem.libretexts.org [chem.libretexts.org]
e 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
2,4-Dimethoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045885#melting-and-boiling-point-of-2-4-
dimethoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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